Cas no 94887-58-8 (2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N,N-diethylethanaminium chloride)

• Product Name: 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N,N-diethylethanaminium chloride
• CAS No: 94887-58-8
• MF: C₁₈H₂₁ClN₂O₂
• MW: 332.824543714523
• CID: 1985084
• PubChem ID: 56824
• Update Time: 2025-04-21

2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N,N-diethylethanaminium chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N,N-diethylethanaminium chloride
• 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-[2-(diethylamino)ethyl]-, monohydrochloride
• 2-(1,3-dioxobenzo[de]isoquinolin-2-yl)ethyl-diethylazanium,chloride
• AKOS024360529
• N-(2-(Diethylamino)ethyl)naphthalimide hydrochloride
• 1H-Benz(de)isoquinoline-1,3(2H)-dione, 2-(2-(diethylamino)ethyl)-, monohydrochloride
• NAPHTHALIMIDE, N-(2-(DIETHYLAMINO)ETHYL)-, HYDROCHLORIDE
• NSC 25242
• 94887-58-8
• 2-(2-(Diethylamino)ethyl)-1H-benz(de)isoquinoline-1,3(2H)-dione hydrochloride

• Inchi： 1S/C18H20N2O2.ClH/c1-3-19(4-2)11-12-20-17(21)14-9-5-7-13-8-6-10-15(16(13)14)18(20)22;/h5-10H,3-4,11-12H2,1-2H3;1H
• InChI Key： YYYSCUQJGZKMCO-UHFFFAOYSA-N
• SMILES： [Cl-].O=C1C2=CC=CC3=CC=CC(C(N1CC[NH+](CC)CC)=O)=C23

Computed Properties

• Exact Mass: 332.129
• Monoisotopic Mass: 332.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8A^2

Experimental Properties

• Boiling Point: 448°C at 760 mmHg
• Flash Point: 194.1°C